2-((difluoromethyl)thio)-N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide

• IUPAC Name: 2-(difluoromethylsulfanyl)-N-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)benzamide
• InChI: InChI=1S/C20H20F2N2O2S/c1-2-18(25)24-10-9-13-7-8-15(11-14(13)12-24)23-19(26)16-5-3-4-6-17(16)27-20(21)22/h3-8,11,20H,2,9-10,12H2,1H3,(H,23,26)
• InChI Key: BWPSRJOQOHMKIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)C3=CC=CC=C3SC(F)F
• Molecular Formula: C20H20F2N2O2S
• Molecular Weight: 390.4 g/mol

Description

2-((difluoromethyl)thio)-N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide is a useful research compound. Its molecular formula is C20H20F2N2O2S and its molecular weight is 390.45. The purity is usually 95%.
BenchChem offers high-quality 2-((difluoromethyl)thio)-N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((difluoromethyl)thio)-N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imaging Agent Development

• A study described the synthesis and evaluation of fluorine-containing benzamide analogs as ligands for PET imaging of the sigma-2 receptor status in solid tumors. These compounds, due to their affinity for sigma2 receptors and acceptable tumor/normal tissue ratios, are promising for imaging applications (Tu et al., 2007).

Synthesis of Heterocyclic Structures

• Research on the iridium-catalyzed oxidative cross-coupling of primary benzamides with thiophenes has been reported, offering a rapid pathway to (2-thienyl)benzamide skeletons, which are prevalent in pharmaceuticals and advanced materials (Tan, Ran, & You, 2018).
• Another study focused on rhodium-catalyzed coupling of benzamides with 2,2-difluorovinyl tosylate for synthesizing fluorinated heterocycles, underscoring the role of such processes in pharmaceutical and agrochemical industries (Wu et al., 2017).

Potential Pharmaceutical Applications

• Compounds with the tetrahydroisoquinoline moiety, similar to the one mentioned, have been explored for their cytotoxicity, anti-inflammatory, and psychotropic activities, demonstrating potential as therapeutic agents (Zablotskaya et al., 2013).
• Another study synthesized substituted tetrahydroisoquinolines as anticancer agents, highlighting the therapeutic potential of such compounds (Redda, Gangapuram, & Ardley, 2010).